Coumarin-7-pinacolboronate
Coumarin-7-pinacolboronate
Coumarin boronic acid pinacolate ester (CBE) is a more soluble form of coumarin boronic acid (CBA;) that can be used to detect peroxynitrite, hypochlorous acid, and hydrogen peroxide. Peroxynitrite oxidizes CBE into the fluorescent product 7-hydroxycoumarin (COH), which displays excitation/emission maxima of 332/470 nm, respectively.
Coumarin boronic acid (CBA) is a fluorescent probe that can be used to detect peroxynitrite, hypochlorous acid, and hydrogen peroxide. It reacts directly and rapidly with peroxynitrite at an exponentially faster rate (k = 1.1 μM/s) than hydrogen peroxide (k = 1.5 M/s) and moderately faster rate than hypochlorous acid. Peroxynitrite oxidizes CBA stoichiometrically at a 1:1 ratio into a fluorescent product that can be examined at an excitation of 332 nm and emission > 400 nm. The pinacolate ester of coumarin boronic acid can react with peroxynitrite, hypochlorous acid, and hydrogen peroxide in a similar manner to CBA, yet is formulated for improved solubility.
Coumarin boronic acid (CBA) is a fluorescent probe that can be used to detect peroxynitrite, hypochlorous acid, and hydrogen peroxide. It reacts directly and rapidly with peroxynitrite at an exponentially faster rate (k = 1.1 μM/s) than hydrogen peroxide (k = 1.5 M/s) and moderately faster rate than hypochlorous acid. Peroxynitrite oxidizes CBA stoichiometrically at a 1:1 ratio into a fluorescent product that can be examined at an excitation of 332 nm and emission > 400 nm. The pinacolate ester of coumarin boronic acid can react with peroxynitrite, hypochlorous acid, and hydrogen peroxide in a similar manner to CBA, yet is formulated for improved solubility.
Brand Name:
Vulcanchem
CAS No.:
190788-61-5
VCID:
VC0024221
InChI:
InChI=1S/C15H17BO4/c1-14(2)15(3,4)20-16(19-14)11-7-5-10-6-8-13(17)18-12(10)9-11/h5-9H,1-4H3
SMILES:
B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C=CC(=O)O3
Molecular Formula:
C15H17BO4
Molecular Weight:
272.11 g/mol
Coumarin-7-pinacolboronate
CAS No.: 190788-61-5
Cat. No.: VC0024221
Molecular Formula: C15H17BO4
Molecular Weight: 272.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Coumarin boronic acid pinacolate ester (CBE) is a more soluble form of coumarin boronic acid (CBA;) that can be used to detect peroxynitrite, hypochlorous acid, and hydrogen peroxide. Peroxynitrite oxidizes CBE into the fluorescent product 7-hydroxycoumarin (COH), which displays excitation/emission maxima of 332/470 nm, respectively. Coumarin boronic acid (CBA) is a fluorescent probe that can be used to detect peroxynitrite, hypochlorous acid, and hydrogen peroxide. It reacts directly and rapidly with peroxynitrite at an exponentially faster rate (k = 1.1 μM/s) than hydrogen peroxide (k = 1.5 M/s) and moderately faster rate than hypochlorous acid. Peroxynitrite oxidizes CBA stoichiometrically at a 1:1 ratio into a fluorescent product that can be examined at an excitation of 332 nm and emission > 400 nm. The pinacolate ester of coumarin boronic acid can react with peroxynitrite, hypochlorous acid, and hydrogen peroxide in a similar manner to CBA, yet is formulated for improved solubility. |
|---|---|
| CAS No. | 190788-61-5 |
| Molecular Formula | C15H17BO4 |
| Molecular Weight | 272.11 g/mol |
| IUPAC Name | 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)chromen-2-one |
| Standard InChI | InChI=1S/C15H17BO4/c1-14(2)15(3,4)20-16(19-14)11-7-5-10-6-8-13(17)18-12(10)9-11/h5-9H,1-4H3 |
| Standard InChI Key | BSNRAQZLNMHAOJ-UHFFFAOYSA-N |
| SMILES | B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C=CC(=O)O3 |
| Canonical SMILES | B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C=CC(=O)O3 |
| Appearance | Assay:≥98%A crystalline solid |
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